Cas no 14572-92-0 (3-(4-Aminophenyl)propane-1-ol)

• Product Name: 3-(4-Aminophenyl)propane-1-ol
• CAS No: 14572-92-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD09028722
• CID: 120500
• PubChem ID: 220424
• Update Time: 2025-05-19

3-(4-Aminophenyl)propane-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Aminophenyl)propane-1-ol
• 3-(4-aminophenyl)-1-propanol
• 3-(4-aminophenyl)propan-1-ol
• Benzenepropanol,4-amino-
• 4-Amino-benzenepropanol
• 4-aminophenpropyl alcohol
• Benzenepropanol,4-amino
• 4-Aminobenzenepropanol
• 3-(4-AMINO-PHENYL)-PROPAN-1-OL
• DTXSID40277618
• AKOS006288103
• benzenepropanol, 4-amino-
• A904577
• 3-(4-amino phenyl)-propan-1-ol
• BS-42125
• A50572
• SCHEMBL979851
• 3-(4-aminophenyl)propanol
• 14572-92-0
• VTHAHSYNSNZPSI-UHFFFAOYSA-N
• SB84114
• CS-0112322
• MFCD09028722

• MDL： MFCD09028722
• Inchi： 1S/C9H13NO/c10-9-5-3-8(4-6-9)2-1-7-11/h3-6,11H,1-2,7,10H2
• InChI Key： VTHAHSYNSNZPSI-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.091
• Boiling Point: 311.6 °C at 760 mmHg
• Flash Point: 142.3 °C
• Refractive Index: 1.581
• PSA: 46.25000
• LogP: 1.77490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 3-(4-Aminophenyl)propane-1-ol

Introduction to 3-(4-Aminophenyl)propane-1-ol (CAS No. 14572-92-0)

3-(4-Aminophenyl)propane-1-ol, identified by its Chemical Abstracts Service (CAS) number 14572-92-0, is a significant organic compound with a broad spectrum of applications in pharmaceutical research, chemical synthesis, and material science. This compound, featuring a propyl chain linked to a phenyl ring substituted with an amino group, exhibits unique chemical properties that make it valuable in the development of novel therapeutic agents and functional materials.

The molecular structure of 3-(4-Aminophenyl)propane-1-ol consists of an aromatic ring connected to an aliphatic alcohol group, with the presence of an amino substituent at the para position relative to the hydroxyl group. This arrangement imparts both basicity and nucleophilicity to the molecule, facilitating its participation in various chemical reactions such as nucleophilic substitution, condensation, and coordination chemistry. The compound’s solubility profile and stability under different conditions further enhance its utility in synthetic protocols.

In recent years, 3-(4-Aminophenyl)propane-1-ol has garnered attention in the field of medicinal chemistry due to its potential as a building block for drug discovery. Its structural motif is reminiscent of several pharmacologically active molecules, suggesting that derivatives of this compound may exhibit desirable biological activities. For instance, the combination of an amine and hydroxyl group allows for facile coupling with carboxylic acids via amide bond formation, a common strategy in peptidomimetic and small-molecule drug design.

One of the most compelling aspects of 3-(4-Aminophenyl)propane-1-ol is its role in the synthesis of chiral compounds. The presence of a prochiral center at the carbon atom adjacent to the hydroxyl group enables enantioselective transformations, which are crucial for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects. Researchers have leveraged this property to produce optically active analogs that are being evaluated for their therapeutic potential in areas such as central nervous system disorders and inflammatory diseases.

Recent studies have highlighted the compound’s utility in material science applications. The aromatic ring and flexible alkyl chain contribute to its ability to form stable complexes with metal ions, making it a promising ligand in catalysis and coordination chemistry. Additionally, its ability to self-assemble into supramolecular structures has been explored for creating novel materials with applications in nanotechnology and polymer science.

The pharmaceutical industry has shown particular interest in 3-(4-Aminophenyl)propane-1-ol as a precursor for bioactive molecules. For example, researchers have synthesized derivatives of this compound that exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to cancer and neurodegenerative diseases. These derivatives often incorporate additional functional groups such as halogens or heterocycles to enhance binding affinity and selectivity. The growing body of literature underscores the versatility of 3-(4-Aminophenyl)propane-1-ol as a scaffold for medicinal chemistry innovation.

The synthesis of 3-(4-Aminophenyl)propane-1-ol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include nucleophilic aromatic substitution followed by reduction or oxidation steps to introduce the desired functional groups. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste generation and improving yields.

In conclusion, 3-(4-Aminophenyl)propane-1-ol (CAS No. 14572-92-0) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it indispensable in pharmaceutical research, where it serves as a key intermediate in drug development. Furthermore, its potential applications in material science and catalysis highlight its broader utility beyond traditional medicinal chemistry contexts. As research continues to uncover new ways to harness the properties of this compound, its importance is likely to grow even further.